Cas no 1187386-44-2 (2-Bromo-6-(3-methyl-5-trifluoromethylpyrazol-1-yl)pyridine)

• Product Name: 2-Bromo-6-(3-methyl-5-trifluoromethylpyrazol-1-yl)pyridine
• CAS No: 1187386-44-2
• MF: C₁₀H₇BrF₃N₃
• MW: 306.081891298294
• MDL: MFCD12546619
• CID: 857438
• PubChem ID: 46739769
• Update Time: 2025-06-30

2-Bromo-6-(3-methyl-5-trifluoromethylpyrazol-1-yl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-BROMO-6-(3-METHYL-5-TRIFLUOROMETHYLPYRAZOL-1-YL)PYRIDINE
• 2-Bromo-6-(3-methyl-5-(trifluoromethyl)-1H-pyrazol-1-yl)pyridine
• 1-(6-Bromopyridin-2-yl)-3-methyl-5-trifluoromethylpyrazole
• DB-364856
• MFCD12546619
• BS-22852
• CS-0212647
• 2-Bromo-6-[3-methyl-5-(trifluoromethyl)-1H-pyrazol-1-yl]pyridine
• DTXSID60675354
• AKOS015835800
• 2-bromo-6-[3-methyl-5-(trifluoromethyl)pyrazol-1-yl]pyridine
• 1187386-44-2
• 2-Bromo-6-(3-methyl-5-trifluoromethylpyrazol-1-yl)pyridine

• MDL： MFCD12546619
• Inchi： 1S/C10H7BrF3N3/c1-6-5-7(10(12,13)14)17(16-6)9-4-2-3-8(11)15-9/h2-5H,1H3
• InChI Key： ZHJINAMPCVQLHI-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(=N1)N1C(C(F)(F)F)=CC(C)=N1

Computed Properties

• Exact Mass: 304.97800
• Monoisotopic Mass: 304.97754g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 274
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 30.7Ų

Experimental Properties

• PSA: 30.71000
• LogP: 3.35700

Additional information on 2-Bromo-6-(3-methyl-5-trifluoromethylpyrazol-1-yl)pyridine

2-Bromo-6-(3-methyl-5-trifluoromethylpyrazol-1-yl)pyridine: A Comprehensive Overview

2-Bromo-6-(3-methyl-5-trifluoromethylpyrazol-1-yl)pyridine, identified by the CAS registry number 1187386-44-2, is a highly specialized organic compound with significant applications in modern chemistry and materials science. This compound is characterized by its unique molecular structure, which incorporates a pyridine ring substituted with a bromine atom and a pyrazole moiety. The pyrazole group, in turn, is further substituted with a methyl group and a trifluoromethyl group, conferring the compound with distinctive electronic and steric properties.

The synthesis of 2-Bromo-6-(3-methyl-5-trifluoromethylpyrazol-1-yl)pyridine typically involves multi-step organic reactions, including nucleophilic substitution, coupling reactions, and functional group transformations. Recent advancements in catalytic methodologies have enabled more efficient and selective routes to this compound, reducing production costs and minimizing environmental impact. Researchers have also explored the use of microwave-assisted synthesis to accelerate reaction times while maintaining high yields.

In terms of applications, this compound has garnered significant attention in the field of medicinal chemistry due to its potential as a lead molecule for drug discovery. The bromine substituent on the pyridine ring serves as an excellent leaving group, making the compound amenable to further functionalization. This property has been exploited in the development of bioactive molecules targeting various therapeutic areas, including oncology and infectious diseases.

Recent studies have highlighted the role of 2-Bromo-6-(3-methyl-5-trifluoromethylpyrazol-1-yl)pyridine in metal-catalyzed cross-coupling reactions. For instance, its use as a coupling partner in Suzuki-Miyaura reactions has been reported, leading to the formation of biaryl structures with high precision. These findings underscore the versatility of this compound in constructing complex molecular architectures.

The electronic properties of this compound are heavily influenced by the electron-withdrawing trifluoromethyl group on the pyrazole ring. This feature makes it an attractive candidate for applications in optoelectronic materials. Recent research has demonstrated its potential as a building block for organic light-emitting diodes (OLEDs), where it contributes to enhanced charge transport properties and improved device efficiency.

In addition to its chemical applications, 2-Bromo-6-(3-methyl-5-trifluoromethylpyrazol-1-yl)pyridine has also been studied for its environmental fate and toxicity. Initial assessments suggest that it exhibits moderate biodegradability under aerobic conditions, though further investigations are required to fully understand its ecological impact.

The development of novel synthetic routes for this compound continues to be an active area of research. For example, researchers have recently explored the use of continuous-flow reactors to achieve higher reaction efficiencies and better process control. Such innovations are expected to facilitate large-scale production of this compound for industrial applications.

In summary, 2-Bromo-6-(3-methyl-5-trifluoromethylpyrazol-1-yli pylidin) is a versatile and valuable compound with diverse applications across multiple disciplines. Its unique structure and reactivity make it an invaluable tool for chemists and materials scientists alike. As research progresses, new insights into its properties and potential uses are likely to emerge, further solidifying its importance in contemporary chemical research.